Cas no 1354004-05-9 (Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester)

Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester is a chiral intermediate with applications in pharmaceutical synthesis and medicinal chemistry. Its key advantages include a stereospecific (S)-pyrrolidin-3-yl group, which is valuable for constructing bioactive molecules, particularly in the development of receptor-targeting compounds. The benzyl ester moiety enhances solubility and stability, facilitating handling and purification. The isopropyl carbamate group provides a protected amine functionality, enabling selective deprotection for further derivatization. This compound is suitable for asymmetric synthesis and scaffold modification, offering versatility in drug discovery. Its well-defined stereochemistry ensures reproducibility in chiral synthesis, making it a reliable building block for peptidomimetics and small-molecule therapeutics.

Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester structure

1354004-05-9 structure

Product Name:Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester

CAS No:1354004-05-9

MF:C₁₅H₂₂N₂O₂

MW:262.347383975983

CID:2158231

Update Time:2025-05-24

Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- Isopropyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester
- (S)-Benzyl isopropyl(pyrrolidin-3-yl)carbamate
- AM95964
- Isopropyl (S)-pyrrolidin-3-ylcarbamic acid benzyl ester
- Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester
- Inchi： 1S/C15H22N2O2/c1-12(2)17(14-8-9-16-10-14)15(18)19-11-13-6-4-3-5-7-13/h3-7,12,14,16H,8-11H2,1-2H3/t14-/m0/s1
- InChI Key： KYSKSUYKGAKTHZ-AWEZNQCLSA-N
- SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)[C@@H]1CNCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 288
Topological Polar Surface Area: 41.6

Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	088015-1g	Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester	1354004-05-9		1g	￡755.00	2022-02-28
Chemenu	CM498450-1g	(S)-Benzylisopropyl(pyrrolidin-3-yl)carbamate	1354004-05-9	97%	1g	$882	2023-01-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester

Isopropyl-(S)-pyrrolidin-3-yl-carbamic Acid Benzyl Ester: A Comprehensive Overview

Isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester, with the CAS number 1354004-05-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and as a building block in synthetic chemistry. The molecule combines the structural features of a pyrrolidine ring, an isopropyl group, and a benzyl ester moiety, making it a versatile compound with unique properties.

The pyrrolidine ring, a five-membered saturated heterocycle, is a common structural motif in many bioactive compounds. In this compound, the pyrrolidine ring is substituted at the 3-position with an (S)-configured carbamic acid benzyl ester group. This stereochemistry is crucial as it can influence the compound's biological activity and interactions with target proteins. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired pharmacokinetic profiles and minimizing off-target effects.

The benzyl ester group attached to the carbamic acid moiety plays a dual role. It not only enhances the stability of the compound but also serves as a potential site for further functionalization. This feature makes isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester an attractive candidate for use in click chemistry and other modular synthetic strategies. Researchers have explored its utility in constructing complex molecules with high precision and efficiency.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the reaction of (S)-pyrrolidine derivatives with appropriate alkylating agents followed by esterification. Recent advancements in catalytic asymmetric synthesis have enabled the enantioselective construction of the (S)-configuration, which is essential for maintaining the compound's bioactivity. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

The physical and chemical properties of isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester have been well-characterized. Its solubility in organic solvents, melting point, and stability under various conditions are critical parameters that influence its suitability for different applications. For instance, its stability under physiological conditions makes it a promising candidate for drug delivery systems. Additionally, its ability to form stable complexes with certain biomolecules has been leveraged in drug design studies.

Recent research has focused on evaluating the biological activity of this compound. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have shown that it exhibits moderate inhibitory activity against kinases associated with cancer progression. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, isopropyl-(S)-pyrrolidin-3-yl-carbamic acid benzyl ester is a multifaceted compound with diverse applications in organic synthesis and pharmacology. Its unique structure, stereochemistry, and chemical properties make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and chemical synthesis.